N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-(p-tolylthio)acetamide

• IUPAC Name: N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C20H18N2OS2/c1-13-6-9-15(10-7-13)24-12-18(23)21-20-22-19-16-5-3-2-4-14(16)8-11-17(19)25-20/h2-7,9-10H,8,11-12H2,1H3,(H,21,22,23)
• InChI Key: CFCDQKHAZSDOJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NC2=NC3=C(S2)CCC4=CC=CC=C43
• Molecular Formula: C20H18N2OS2
• Molecular Weight: 366.5 g/mol

Description

N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-(p-tolylthio)acetamide, also known as DT-13, is a synthetic compound that has been extensively studied for its potential therapeutic applications. DT-13 is a member of the naphtho[1,2-d]thiazole family of compounds and has been shown to have a range of biological activities, including anticancer, anti-inflammatory, and antiviral effects. In

Mechanism Of Action

The exact mechanism of action of N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-(p-tolylthio)acetamide is not fully understood, but it is believed to involve the inhibition of multiple signaling pathways. N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-(p-tolylthio)acetamide has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell survival and proliferation. It also inhibits the NF-κB pathway, which is involved in inflammation and cancer progression. N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-(p-tolylthio)acetamide has also been found to activate the p53 pathway, which is involved in cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-(p-tolylthio)acetamide has been shown to have a range of biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit cell proliferation, and induce cell cycle arrest. N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-(p-tolylthio)acetamide has also been shown to inhibit the production of inflammatory cytokines and reduce inflammation. In addition, N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-(p-tolylthio)acetamide has been found to inhibit viral replication and reduce viral load.

Advantages And Limitations For Lab Experiments

N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-(p-tolylthio)acetamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has been extensively studied and has a range of biological activities, making it a useful tool for studying various biological processes. However, N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-(p-tolylthio)acetamide also has some limitations. It has low solubility in water, which can make it difficult to use in certain experiments. In addition, its mechanism of action is not fully understood, which can make it challenging to interpret results.

Future Directions

There are several future directions for research on N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-(p-tolylthio)acetamide. One area of interest is its potential as a cancer therapeutic. Further studies are needed to determine its efficacy in animal models and to optimize its dosing and delivery. Another area of interest is its potential as an anti-inflammatory and antiviral agent. Studies are needed to determine its efficacy in animal models of inflammation and viral infection. Finally, further studies are needed to elucidate its mechanism of action and to identify potential targets for drug development.

Synthesis Methods

N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-(p-tolylthio)acetamide can be synthesized using a multi-step process that involves the reaction of 2-aminobenzenethiol with 1,4-dihydronaphthalene-2,3-dione, followed by the addition of p-toluenethiol and acetic anhydride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-(p-tolylthio)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to have anticancer effects against a range of cancer cell lines, including breast, lung, prostate, and colon cancer. N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-(p-tolylthio)acetamide has also been found to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines. In addition, N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-(p-tolylthio)acetamide has been shown to have antiviral effects against a range of viruses, including influenza virus and human immunodeficiency virus (HIV).